5-bromo-N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H19BrN4O2/c1-11-9-15(21-7-3-2-4-8-21)20-14(19-11)10-18-16(22)12-5-6-13(17)23-12/h5-6,9H,2-4,7-8,10H2,1H3,(H,18,22)
• InChI Key: BMBSOJQKOOFHGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CNC(=O)C2=CC=C(O2)Br)N3CCCCC3
• Molecular Formula: C16H19BrN4O2
• Molecular Weight: 379.25 g/mol

Description

5-bromo-N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been studied extensively to determine its synthesis method, mechanism of action, and biochemical and physiological effects.

Scientific Research Applications

• Antiprotozoal Agents : Novel compounds structurally related to 5-bromo-N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide have been synthesized and evaluated for their antiprotozoal properties. These compounds have shown strong DNA affinities and significant in vitro and in vivo activity against protozoal pathogens like Trypanosoma brucei rhodesiense and Plasmodium falciparum (Ismail et al., 2004).

• Synthesis of Novel Heterocyclic Compounds : Research has been conducted on synthesizing novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds, which include structural analogs of 5-bromo-N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide, have been studied for their anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

• Antibacterial and Antimicrobial Applications : Studies have explored the antimicrobial properties of furan ring-containing organic ligands, including compounds similar to 5-bromo-N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)furan-2-carboxamide. These compounds have shown varying degrees of activity against both gram-positive and gram-negative bacteria (Patel, 2020).

• Cancer Research and Anti-Inflammatory Agents : Pyrazolopyrimidines derivatives, structurally related to the compound , have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents. Their structure-activity relationship has been discussed, highlighting their potential in cancer research (Rahmouni et al., 2016).

• Neuroinflammation Imaging : The compound has been explored in the context of PET imaging of microglia by targeting the macrophage colony-stimulating factor 1 receptor (CSF1R). This research is significant for understanding neuroinflammation and its role in various neuropsychiatric disorders (Horti et al., 2019).